Cas no 89704-59-6 (Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy-)
89704-59-6 structure
Product Name:Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy-
CAS No:89704-59-6
MF:C11H13NO5S
MW:271.289622068405
CID:591973
PubChem ID:23202804
Update Time:2025-04-19
Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy-
- 5-(azetidin-1-ylsulfonyl)-2-methoxybenzoic acid
- 89704-59-6
- 5-(Azetidine-1-sulfonyl)-2-methoxybenzoic acid
- DTXSID90631261
- SCHEMBL8541971
-
- Inchi: 1S/C11H13NO5S/c1-17-10-4-3-8(7-9(10)11(13)14)18(15,16)12-5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,13,14)
- InChI Key: OZMQLRIBYCFSEP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)OC)(N1CCC1)(=O)=O
Computed Properties
- Exact Mass: 271.05144369g/mol
- Monoisotopic Mass: 271.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 92.3Ų
Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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